Cas no 14703-82-3 (Benzenamine,3-methoxy-N,N-dimethyl-4-nitro-)

• Product Name: Benzenamine,3-methoxy-N,N-dimethyl-4-nitro-
• CAS No: 14703-82-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD09972264
• CID: 120596
• PubChem ID: 5251548
• Update Time: 2025-05-19

Benzenamine,3-methoxy-N,N-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-methoxy-N,N-dimethyl-4-nitro-
• 3-methoxy-N,N-dimethyl-4-nitroaniline
• N-(3-Methoxy-4-nitrophenyl)-N,N-dimethylamine
• methoxynitrophenyldimethylamine
• SCHEMBL222267
• CS-0446927
• FT-0681232
• DTXSID30413346
• 14703-82-3
• AKOS005073699
• MFCD09972264
• NB-0707
• J-512794
• SJPYRQAJLGWUSP-UHFFFAOYSA-N
• Benzenamine, 3-methoxy-N,N-dimethyl-4-nitro-

• MDL： MFCD09972264
• Inchi： 1S/C9H12N2O3/c1-10(2)7-4-5-8(11(12)13)9(6-7)14-3/h4-6H,1-3H3
• InChI Key： SJPYRQAJLGWUSP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08500
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.201
• Melting Point: 125-126°
• Boiling Point: 327.9°Cat760mmHg
• Flash Point: 152.1°C
• Refractive Index: 1.572
• PSA: 58.29000
• LogP: 2.19260

Benzenamine,3-methoxy-N,N-dimethyl-4-nitro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzenamine,3-methoxy-N,N-dimethyl-4-nitro-

Benzenamine, 3-methoxy-N,N-dimethyl-4-nitro- (CAS No. 14703-82-3): A Comprehensive Overview in Modern Chemical Research

Benzenamine, 3-methoxy-N,N-dimethyl-4-nitro-, identified by its CAS number 14703-82-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a complex aromatic structure, combines a nitro group, a methoxy group, and two dimethylamino substituents, making it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The< strong>nitro group in the molecule imparts reactivity that is useful in further functionalization, while the< strong>methoxy and< strong>N,N-dimethylamino groups contribute to its solubility and interaction with biological systems. These structural features have made< strong>Benzenamine, 3-methoxy-N,N-dimethyl-4-nitro- a valuable building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis and application of nitroaromatic compounds. The< strong>3-methoxy-N,N-dimethyl-4-nitrobenzenamine derivative has been explored in various contexts, including its role as a precursor in the synthesis of more complex heterocyclic structures. These structures are of particular interest due to their potential as intermediates in the production of drugs targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling areas of research involving< strong>Benzenamine, 3-methoxy-N,N-dimethyl-4-nitro- is its application in medicinal chemistry. Researchers have leveraged its unique reactivity to develop novel inhibitors of enzymes involved in pathogenic processes. For instance, studies have shown that derivatives of this compound can modulate the activity of enzymes such as tyrosine kinases, which are implicated in various cancers. The< strong>N,N-dimethylamino group provides a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic properties of these inhibitors.

The< strong>methoxy group also plays a crucial role in the biological activity of these compounds. It can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. This has led to the exploration of< strong>Benzenamine, 3-methoxy-N,N-dimethyl-4-nitro--based molecules as potential treatments for inflammatory diseases and autoimmune conditions. The ability to modify both the nitro and methoxy functionalities allows for the creation of a diverse library of compounds with tailored biological activities.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The nitroaromatic structure contributes to its stability and thermal properties, making it suitable for use in high-performance polymers and coatings. Researchers are investigating its potential as a monomer or additive to enhance the durability and functionality of advanced materials.

The synthesis of< strong>Benzenamine, 3-methoxy-N,N-dimethyl-4-nitro- is another area where significant advancements have been made. Modern synthetic techniques have enabled more efficient and scalable production methods, reducing costs and improving yields. These advancements are crucial for ensuring that sufficient quantities of this compound are available for both research and industrial applications.

The use of computational chemistry has also played a pivotal role in understanding the reactivity and properties of< strong>Benzenamine, 3-methoxy-N,N-dimethyl-4-nitro-. Molecular modeling studies have provided insights into how different substituents affect the electronic structure and interactions with biological targets. This information is invaluable for designing next-generation compounds with improved efficacy and reduced side effects.

In conclusion, Benzenamine, 3-methoxy-N,N-dimethyl-4-nitro-, with its CAS number 14703-82-3, represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for further exploration in pharmaceuticals, materials science, and beyond. As research continues to uncover new methodologies and applications for this compound, it is likely to remain at the forefront of chemical innovation.